Tert-butyl 4-(isoquinolin-5-ylsulfonyl)-1,4-diazepane-1-carboxylate

• Molecular Formula: C19H25N3O4S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: tert-butyl 4-isoquinolin-5-ylsulfonyl-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C19H25N3O4S/c1-19(2,3)26-18(23)21-10-5-11-22(13-12-21)27(24,25)17-7-4-6-15-14-20-9-8-16(15)17/h4,6-9,14H,5,10-13H2,1-3H3
• InChI Key: RHSIXNXAPAWNRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCN(CC1)S(=O)(=O)C2=CC=CC3=C2C=CN=C3

Description

Tert-butyl 4-(isoquinolin-5-ylsulfonyl)-1,4-diazepane-1-carboxylate is a useful research compound. Its molecular formula is C19H25N3O4S and its molecular weight is 391.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of isoquinoline-5-sulfonylchloride hydrochloride (3.00 g, 11.4 mmol) in anhydrous methylene chloride (100 mL) was added tert-butyl 1-homopiperazine carboxylate (3.00 g, 15.0 mmol) and triethylamine (4.36 g, 43.1 mmol). The mixture was stirred for 3 h, evaporated to dryness, mixed with a saturated solution of sodium bicarbonate (100 mL) and extracted with ethyl acetate (80 mL×2). The combined extracts were dried, filtered and evaporated to give an oil (4.45 g, 100%). LCMS (+APCI) m/z 392 (M+H).